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Compound of Interest

Compound Name: Benzhydrol

Cat. No.: B121723

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential safety and logistical
information for the use of benzhydrol, ensuring that your work is conducted with the utmost
care and protection.

Key Hazards: Benzhydrol is classified as a hazardous substance that can cause skin irritation
(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2][3]
Adherence to proper safety protocols is crucial to mitigate these risks.

Personal Protective Equipment (PPE)

When handling benzhydrol, a comprehensive suite of personal protective equipment is
required to prevent exposure.

Eye and Face Protection:

o Wear tightly fitting safety goggles with side-shields that conform to EN 166 (EU) or NIOSH
(US) standards.[1]

» Aface shield may be necessary for additional protection against splashes.[4]
Skin Protection:

o Chemical-resistant gloves, such as nitrile rubber, must be worn.[2][5] Always inspect gloves
before use and use proper removal techniques to avoid skin contact.
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» Wear impervious clothing, such as a lab coat or chemical-resistant suit, to protect the skin.[2]
Respiratory Protection:

o Work in a well-ventilated area, such as a fume hood, to minimize the inhalation of dust or
vapors.[2][6]

« If exposure limits are exceeded or irritation is experienced, a full-face respirator with an
appropriate cartridge (e.g., P1 or N95 for dust) should be used.[1][7]

Quantitative Safety Data

A summary of key safety and physical property data for benzhydrol is provided in the table
below for easy reference.

Parameter Value Source
GHS Hazard Statements H315, H319, H335 [1112][3]
Signal Word Warning [11[3]
NFPA 704 Ratings Health-:.Z, Flammability: 1, 7]
Instability: 0

Melting Point 65 - 68 °C (149 - 154.4 °F) [5]
Boiling Point 297 - 298 °C (566.6 - 568.4 °F)  [5]
Flash Point 160 °C (320 °F) [5]
Water Solubility 0.5 g/L (at 20°C) [5]
Occupational Exposure Limits No data available [1][3]

Experimental Protocol: Safe Handling of Benzhydrol

The following step-by-step protocol outlines the safe handling of benzhydrol in a laboratory
setting.

1. Preparation and Planning:
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Conduct a thorough risk assessment for the planned experiment.

Ensure that all necessary PPE is available and in good condition.

Verify that the fume hood and any other ventilation systems are functioning correctly.

Locate the nearest eyewash station and safety shower before beginning work.[9]

. Handling Procedure:

Don the appropriate PPE as specified above.

Handle benzhydrol within a fume hood to control dust and vapors.

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools to prevent ignition sources.[1]

Keep the container tightly closed when not in use.[6]

. Accidental Release Measures:

In case of a spill, evacuate personnel from the immediate area.

Remove all sources of ignition.[1]

Ventilate the area.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a suitable, closed container for disposal.[2][10]

Do not let the chemical enter drains.[2]

. First Aid Measures:

If on skin: Immediately wash with plenty of soap and water.[5][10] Remove contaminated
clothing and wash it before reuse.[3]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pim-resources.coleparmer.com/sds/09666.pdf
https://www.benchchem.com/product/b121723?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_518024609_Benzhydrol-CASNO-91-01-0-MSDS.pdf
https://www.echemi.com/sds/benzhydrol-pid_Seven3534.html
https://www.scribd.com/document/322196918/Benzhydrol-MSDS
https://www.echemi.com/sds/benzhydrol-pid_Seven3534.html
https://www.cdhfinechemical.com/images/product/msds/37_518024609_Benzhydrol-CASNO-91-01-0-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC105391000&productDescription=BENZHYDROL%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_518024609_Benzhydrol-CASNO-91-01-0-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12884~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2010:35:22~~Benzhydrol~~
https://www.fishersci.com/store/msds?partNumber=AC105391000&productDescription=BENZHYDROL%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/J94270_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 If in eyes: Rinse cautiously with water for several minutes.[1][10] Remove contact lenses if
present and easy to do. Continue rinsing.[1][10] Seek medical attention if irritation persists.
[3][10]

e If inhaled: Move the person to fresh air and keep them comfortable for breathing.[1][10]

 Ifingested: Do NOT induce vomiting.[10] Rinse mouth with water and seek medical attention.

[2]
Operational and Disposal Plans
Storage:
o Store benzhydrol in a cool, dry, and well-ventilated area.[9]

» Keep the container tightly closed and store it away from incompatible materials such as
acids, strong oxidizing agents, acid anhydrides, and acid chlorides.[9][10]

Disposal:
e Dispose of benzhydrol and any contaminated materials as hazardous waste.[3]
» All disposal activities must be in accordance with local, state, and federal regulations.[3]

o Consider using a licensed professional waste disposal service.[2] One method of disposal is
to dissolve or mix the material with a combustible solvent and burn it in a chemical
incinerator equipped with an afterburner and scrubber.[2][7]
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Start: Prepare for Handling Benzhydrol

l

1. Don Personal Protective Equipment (PPE)
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

2. Handle Benzhydrol in a Fume Hood
- Avoid dust formation
- Use non-sparking tools

3. Proper Storage
- Tightly closed container

- Cool, dry, well-ventilated area

Spill or Exposure?

Spill

4b. First Aid
- Skin: Wash with soap and water
- Eyes: Rinse with water
- Inhalation: Move to fresh air

4a. Spill Response
- Evacuate and ventilate
- Clean up with appropriate materials

No

5. Waste Disposal

- Collect in a labeled, sealed container

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of benzhydrol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Benzhydrol]. BenchChem, [2025]. [Online PDF]. Available at:
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benzhydrol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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